Cas no 327061-07-4 (N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide)

• Product Name: N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide
• CAS No: 327061-07-4
• MF: C₁₉H₂₂N₂O₇S₂
• MW: 454.517182826996
• CID: 5791632
• PubChem ID: 1907335
• Update Time: 2025-06-10

N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide Chemical and Physical Properties

Names and Identifiers

• STL334846
• HMS2422C20
• CHEMBL1445585
• SR-01000487804
• AKOS000581111
• MLS000111845
• F1345-0590
• Cambridge id 6673094
• MLS000910864
• SCHEMBL20202312
• 327061-07-4
• N,N'-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide
• 2-N,7-N-bis(2-methoxyethyl)-9-oxofluorene-2,7-disulfonamide
• N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide
• SMR000107764
• SR-01000487804-1
• 9H-Fluorene-2,7-disulfonamide, N2,N7-bis(2-methoxyethyl)-9-oxo-

• Inchi： 1S/C19H22N2O7S2/c1-27-9-7-20-29(23,24)13-3-5-15-16-6-4-14(30(25,26)21-8-10-28-2)12-18(16)19(22)17(15)11-13/h3-6,11-12,20-21H,7-10H2,1-2H3
• InChI Key： RRPOKZHYOQTDND-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C1C=C(C=CC2=1)S(NCCOC)(=O)=O)=O)(NCCOC)(=O)=O

Computed Properties

• Exact Mass: 454.08684339g/mol
• Monoisotopic Mass: 454.08684339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Boiling Point: 672.1±65.0 °C(Predicted)
• pka: 9.35±0.20(Predicted)

Additional information on N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide

Comprehensive Overview of N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide (CAS No. 327061-07-4)

N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide (CAS No. 327061-07-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique fluorene backbone and disulfonamide functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, which includes methoxyethyl substituents, contributes to its solubility and reactivity, making it a versatile intermediate in synthetic applications.

The compound's CAS No. 327061-07-4 is often searched in academic and industrial databases due to its potential applications in pharmaceutical development and advanced materials. Researchers are particularly interested in its role as a building block for fluorescent probes and organic electronic devices. The 9-oxo-9H-fluorene core is known for its photophysical properties, which are enhanced by the disulfonamide groups, making it a candidate for optoelectronic materials.

In recent years, the demand for N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide has increased due to its relevance in green chemistry and sustainable synthesis. The compound's ability to participate in catalytic reactions and its compatibility with biodegradable solvents align with the global push for environmentally friendly chemical processes. This has led to a surge in publications and patents referencing its use in eco-friendly applications.

Another area of interest is the compound's potential in drug discovery. The sulfonamide moiety is a common pharmacophore in many therapeutic agents, and the methoxyethyl groups may improve bioavailability. Studies have explored its derivatives for anti-inflammatory and antimicrobial activities, though further clinical validation is required. This aligns with the growing trend of repurposing existing compounds for new medical uses.

From a technical perspective, the synthesis of N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide involves multi-step organic reactions, including sulfonylation and etherification. Researchers often optimize these processes to achieve higher yields and purity, which is critical for industrial-scale production. The compound's spectroscopic data (e.g., NMR, IR) are well-documented, aiding in its identification and quality control.

In the context of material science, this compound's fluorescence properties are being harnessed for sensors and light-emitting diodes (LEDs). Its stability under various conditions makes it suitable for high-performance coatings and adhesives. These applications are particularly relevant in the era of smart materials and Internet of Things (IoT) devices, where functional materials are in high demand.

For those seeking CAS No. 327061-07-4 suppliers, it is essential to verify the compound's purity and compliance with Good Manufacturing Practices (GMP). Reputable suppliers often provide technical datasheets and safety data sheets (SDS), which are crucial for regulatory approvals. The compound is typically available in research quantities, with custom synthesis options for larger-scale needs.

In summary, N2,N7-bis(2-methoxyethyl)-9-oxo-9H-fluorene-2,7-disulfonamide (CAS No. 327061-07-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features and functional groups make it a valuable tool for researchers and industries alike. As advancements in synthetic methodologies and application technologies continue, this compound is poised to play an even more significant role in future innovations.